Cas no 2138272-21-4 (Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate)
Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2138272-21-4
- EN300-800126
- tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate
- Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate
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- Inchi: 1S/C17H32N2O2/c1-5-17(9-7-6-8-10-17)19-13-11-18(12-14-19)15(20)21-16(2,3)4/h5-14H2,1-4H3
- InChI Key: IITKTRTWDVWHDV-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CC1)C1(CC)CCCCC1)=O
Computed Properties
- Exact Mass: 296.246378268g/mol
- Monoisotopic Mass: 296.246378268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 32.8Ų
Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800126-0.05g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 0.05g |
$780.0 | 2024-05-21 | |
| Enamine | EN300-800126-0.1g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 0.1g |
$817.0 | 2024-05-21 | |
| Enamine | EN300-800126-0.25g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 0.25g |
$855.0 | 2024-05-21 | |
| Enamine | EN300-800126-0.5g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 0.5g |
$891.0 | 2024-05-21 | |
| Enamine | EN300-800126-1.0g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 1.0g |
$928.0 | 2024-05-21 | |
| Enamine | EN300-800126-2.5g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 2.5g |
$1819.0 | 2024-05-21 | |
| Enamine | EN300-800126-5.0g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 5.0g |
$2692.0 | 2024-05-21 | |
| Enamine | EN300-800126-10.0g |
tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate |
2138272-21-4 | 95% | 10.0g |
$3992.0 | 2024-05-21 |
Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate
Research Brief on Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate (CAS: 2138272-21-4): Recent Advances and Applications
Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate (CAS: 2138272-21-4) is a piperazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising candidate for the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its applications and future prospects.
The synthesis of Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate has been optimized in recent years, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the efficiency of the synthetic pathway, reducing byproduct formation and enabling scalable production. The compound's unique structural features, including the tert-butyl carbamate group and the ethyl-substituted cyclohexyl ring, contribute to its stability and bioavailability, making it an attractive scaffold for further derivatization.
In terms of biological activity, recent investigations have revealed that Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate exhibits moderate affinity for serotonin and dopamine receptors, suggesting potential applications in central nervous system (CNS) disorders. A preclinical study conducted by a team at the University of Cambridge in 2024 reported that derivatives of this compound showed promising results in animal models of depression and anxiety, with reduced side effects compared to existing treatments. These findings underscore the compound's potential as a lead structure for developing next-generation psychotropic drugs.
Beyond CNS applications, this piperazine derivative has also been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against drug-resistant bacterial strains, particularly when combined with other antimicrobial agents. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, offering a new avenue for combating antibiotic resistance. These results have sparked interest in further structural optimization to enhance its potency and spectrum of activity.
From a drug development perspective, the pharmacokinetic profile of Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate has been extensively characterized in recent studies. Data from in vitro and in vivo experiments indicate favorable absorption and distribution properties, with moderate metabolic stability. However, researchers have noted that the compound's clearance rate may require optimization through targeted structural modifications. Several pharmaceutical companies have included this scaffold in their pipeline for developing novel anti-inflammatory and anticancer agents, leveraging its ability to modulate key signaling pathways.
In conclusion, Tert-butyl 4-(1-ethylcyclohexyl)piperazine-1-carboxylate (CAS: 2138272-21-4) represents a multifaceted compound with diverse therapeutic potential. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have positioned it as a valuable tool in medicinal chemistry. Future research directions may focus on expanding its applications through rational drug design and exploring its interactions with emerging biological targets. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple disease areas.
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